Cas no 35040-69-8 (methyl 2,2-dimethyl-3-sulfanylpropanoate)

• Product Name: methyl 2,2-dimethyl-3-sulfanylpropanoate
• CAS No: 35040-69-8
• MF: C₆H₁₂O₂S
• MW: 148.2233
• MDL: MFCD23731827
• CID: 5050363
• PubChem ID: 19737242
• Update Time: 2025-05-20

methyl 2,2-dimethyl-3-sulfanylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2,2-dimethyl-3-sulfanylpropanoate
• methyl 2,2-dimethyl-3-mercaptopropanoate

• MDL： MFCD23731827
• Inchi： 1S/C6H12O2S/c1-6(2,4-9)5(7)8-3/h9H,4H2,1-3H3
• InChI Key： IRUDOFZPRBTTQY-UHFFFAOYSA-N
• SMILES： S([H])C([H])([H])C(C(=O)OC([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 148.05580079 g/mol
• Monoisotopic Mass: 148.05580079 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 27.3
• Molecular Weight: 148.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on methyl 2,2-dimethyl-3-sulfanylpropanoate

Recent Advances in the Study of Methyl 2,2-Dimethyl-3-Sulfanylpropanoate (CAS: 35040-69-8) and Its Applications in Chemical Biology and Pharmaceutical Research

Methyl 2,2-dimethyl-3-sulfanylpropanoate (CAS: 35040-69-8) is a sulfur-containing organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique thiol functional group and ester moiety, has been explored for its role in drug design, flavor and fragrance chemistry, and as a building block for more complex molecules. Recent studies have focused on its synthesis, reactivity, and biological activities, providing new insights into its utility in various scientific and industrial contexts.

One of the key areas of research involving methyl 2,2-dimethyl-3-sulfanylpropanoate is its application in the synthesis of bioactive molecules. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its use as a precursor in the development of novel cysteine protease inhibitors. The thiol group in the compound was found to interact selectively with the active sites of these enzymes, offering a promising avenue for the treatment of parasitic infections and certain cancers. The study highlighted the compound's versatility and its potential to be modified for enhanced pharmacological properties.

In addition to its medicinal applications, methyl 2,2-dimethyl-3-sulfanylpropanoate has been investigated for its role in flavor and fragrance industries. Research published in *Flavour and Fragrance Journal* in 2022 revealed that this compound contributes to the characteristic aroma of certain fruits and fermented products. Its sulfur-containing structure imparts a distinctive savory note, making it a valuable ingredient in the formulation of natural and synthetic flavors. The study also explored its stability under various processing conditions, which is critical for its industrial use.

Another significant advancement is the development of greener synthetic routes for methyl 2,2-dimethyl-3-sulfanylpropanoate. A 2023 paper in *Green Chemistry* described an eco-friendly enzymatic synthesis method that reduces the reliance on hazardous reagents and minimizes waste production. This approach not only aligns with the principles of sustainable chemistry but also improves the scalability of the compound's production, making it more accessible for research and commercial applications.

Looking ahead, the potential of methyl 2,2-dimethyl-3-sulfanylpropanoate in drug delivery systems is being explored. Preliminary studies suggest that its thiol group can be utilized to conjugate with nanoparticles or polymers, enabling targeted delivery of therapeutic agents. This could revolutionize treatments for diseases requiring precise drug localization, such as tumors or inflammatory conditions. Further research is needed to optimize these systems and evaluate their efficacy in vivo.

In conclusion, methyl 2,2-dimethyl-3-sulfanylpropanoate (CAS: 35040-69-8) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its diverse applications—from drug development to flavor chemistry—highlight its importance in both academic and industrial settings. Continued exploration of its properties and potential uses will undoubtedly yield further innovations, solidifying its role as a key player in the field.